Cas no 13220-57-0 (Tryptanthrin)

• Product Name: Tryptanthrin
• CAS No: 13220-57-0
• MF: C₁₅H₈N₂O₂
• MW: 248.236223220825
• MDL: MFCD00012073
• CID: 154297
• PubChem ID: 73549
• Update Time: 2025-11-06

Tryptanthrin Chemical and Physical Properties

Names and Identifiers

• Indolo[2,1-b]quinazoline-6,12-dione
• Couroupitine A Indolo(2,1-b)quinazoline-6,12-dione Tryptanthrine
• TRYPTANTHRIN
• Indolo(2,1-b)quinazoline-6,12-dione
• NSC 349447
• Trypanthrine
• tryptanthrine
• Couroupitine A
• 6,12-Dihydroindolo[2,1-b]quinazoline-6,12-dione
• VQQVWGVXDIPORV-UHFFFAOYSA-N
• NSC349447
• Tryptantherin
• Indolo[2,12-dione
• Oprea1_754264
• MLS001049121
• GTPL8224
• Tryptanthrin, >=98% (HPLC)
• HMS2271H05
• BDBM50240612
• STK078931
• 5941AA
• MFCD00012073
• NCGC00160337-01
• CCG-208326
• DTXSID90157431
• AMY31414
• DS-15687
• 13220-57-0
• NS00094832
• Q27089028
• NSC-827100
• AKOS000671350
• s5686
• NSC827100
• Trypthanthrine
• NSC-349447
• SR-01000521538-1
• SR-01000521538-4
• NCI60_003113
• SMR000386951
• Indolo[2 pound not1-b]quinazoline-6 pound not12-dione
• CHEMBL306946
• SY017117
• CS-0034349
• 6,12-dihydro-6,12-dioxoindole(2,1-b)quinazoline
• HY-N6607
• SR-01000521538
• SCHEMBL2426211
• NCGC00160337-02
• UNII-4Y6E3F2U66
• FT-0733127
• 4Y6E3F2U66
• J-006143
• CHEBI:9768
• NCGC00160337-01!TRYPTANTHRINE
• TRIPTANTRIN
• C15H8N2O2
• GNF-PF-2691
• TCMDC-125859
• MLSMR
• DA-78676
• Indolo[2,1-b]quinazoline-6,12-dione; Couroupitine A; NSC 349447; TryptanthrinTryptanthrine;
• BRD-K76973696-001-12-6
• Tryptanthrin

• MDL： MFCD00012073
• Inchi： 1S/C15H8N2O2/c18-13-10-6-2-4-8-12(10)17-14(13)16-11-7-3-1-5-9(11)15(17)19/h1-8H
• InChI Key： VQQVWGVXDIPORV-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2N2C(C3C=CC=CC=3N=C21)=O

Computed Properties

• Exact Mass: 248.05900
• Monoisotopic Mass: 248.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 49.7

Experimental Properties

• Color/Form: Yellow acicular crystals
• Density: 1.5±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 469.3±28.0 °C at 760 mmHg
• Flash Point: 237.7℃
• Refractive Index: 1.762
• Solubility: DMSO: soluble2mg/mL (warmed)
• PSA: 51.96000
• LogP: 1.93010
• Solubility: Not determined
• Vapor Pressure: No data available

Tryptanthrin Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Indoloquinazolines